Cas no 2108829-86-1 (KU0058948hydrochloride)

• Product Name: KU0058948hydrochloride
• CAS No: 2108829-86-1
• CID: 4673680
• Update Time: 2025-05-18

KU0058948hydrochloride Chemical and Physical Properties

Names and Identifiers

• KU0058948hydrochloride

Additional information on KU0058948hydrochloride

Recent Advances in KU-0058948 Hydrochloride (2108829-86-1): A Promising Therapeutic Agent in Chemical Biology and Medicine

KU-0058948 hydrochloride (CAS: 2108829-86-1) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This small molecule inhibitor has demonstrated potential in targeting specific pathways involved in cancer and other diseases. Recent studies have focused on its mechanism of action, pharmacokinetics, and therapeutic efficacy, positioning it as a promising candidate for further clinical development.

One of the key areas of research has been the compound's role as a potent inhibitor of DNA repair enzymes, particularly those involved in the homologous recombination (HR) pathway. Studies have shown that KU-0058948 hydrochloride effectively sensitizes cancer cells to DNA-damaging agents, such as PARP inhibitors, by disrupting the HR repair mechanism. This synergistic effect has been observed in various cancer cell lines, including breast and ovarian cancer models, highlighting its potential as a combination therapy agent.

In addition to its role in cancer therapy, recent investigations have explored the pharmacokinetic properties of KU-0058948 hydrochloride. Advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), have been employed to characterize its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have provided valuable insights into the compound's bioavailability and stability, which are critical for its development as a therapeutic agent.

Furthermore, preclinical studies have evaluated the safety and tolerability of KU-0058948 hydrochloride in animal models. Results indicate that the compound exhibits a favorable toxicity profile at therapeutic doses, with minimal off-target effects. These findings support its progression into early-phase clinical trials, where its efficacy and safety can be further assessed in human subjects.

The synthesis and optimization of KU-0058948 hydrochloride have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, ensuring the compound's suitability for large-scale production. Structural modifications have been explored to enhance its potency and selectivity, with several derivatives showing improved therapeutic indices in vitro and in vivo.

In conclusion, KU-0058948 hydrochloride (2108829-86-1) represents a significant advancement in the field of chemical biology and medicine. Its unique mechanism of action, combined with favorable pharmacokinetic and safety profiles, positions it as a promising candidate for further development. Ongoing and future research will be critical in translating these preclinical findings into clinical applications, ultimately benefiting patients with unmet medical needs.